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Compound of Interest

Compound Name: Dichloromethyl(phenyl)silane

Cat. No.: B7909303

Get Quote

As a critical organosilane reagent in drug development and advanced materials synthesis,

Dichloromethyl(phenyl)silane (CAS: 149-74-6) presents unique handling challenges. It is

highly corrosive, combustible, and reacts violently with moisture to liberate hydrogen chloride

(HCl) gas[1][2]. This guide provides drug development professionals and laboratory scientists

with a self-validating, causally-driven framework for selecting Personal Protective Equipment

(PPE) and executing safe operational workflows.

Quantitative Hazard & Physical Data
Understanding the physical properties of Dichloromethyl(phenyl)silane is the first step in risk

mitigation. The following table summarizes the critical data required for safety planning[1][2].
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Property / Hazard Value / Classification Operational Implication

CAS Number 149-74-6
Unique identifier for SDS

cross-referencing.

Boiling Point 205 °C

Low volatility at room

temperature, but heating

generates corrosive vapors[2].

Flash Point 67 °C (Closed Cup)

Combustible liquid; requires

removal of all ignition

sources[2].

Density 1.176 g/mL at 25 °C

Heavier than water; sinks if

accidentally mixed,

complicating cleanup[2].

Primary Hazards Skin Corr. 1A/1B, Eye Dam. 1

Causes severe, immediate

tissue necrosis and irreversible

eye damage[1][2].

Reactivity
EUH014 (Reacts violently with

water)

Exothermic hydrolysis

produces toxic HCl gas; strict

anhydrous conditions

required[1].

Personal Protective Equipment (PPE) Matrix
Standard laboratory attire is insufficient for handling this chemical. Every piece of PPE must be

selected based on the specific degradation mechanisms of chlorosilanes.

Respiratory Protection:

Specification: Half or full-facepiece respirator equipped with a Type ABEK filter (EN14387)

or a self-contained breathing apparatus (SCBA)[2][3].

Causality: Even minor exposure to ambient humidity causes

Dichloromethyl(phenyl)silane to hydrolyze, releasing HCl aerosols. The ABEK filter
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specifically neutralizes acidic gases and organic vapors, preventing severe respiratory

tract burns[1][2].

Eye and Face Protection:

Specification: Tightly fitting chemical safety goggles combined with an 8-inch minimum

face shield[1].

Causality: Chlorosilanes cause immediate corneal opacity upon contact. A face shield

alone allows vapors to reach the eyes from underneath; goggles alone leave facial tissue

exposed to corrosive splashes. Both must be worn concurrently[1].

Hand Protection:

Specification: Heavy-duty, impervious chemical-resistant gloves (e.g., fluoroelastomer or

heavy nitrile). Gloves must be inspected for pinholes prior to use[1][3].

Causality: Dichloromethyl(phenyl)silane rapidly permeates and degrades standard thin-

mil latex or vinyl gloves. Proper glove removal techniques (without touching the outer

surface) are mandatory to prevent secondary skin exposure[1].

Body Protection:

Specification: Impervious protective clothing and chemical-resistant boots[3].

Causality: The liquid is highly corrosive to metals and human tissue[3]. Standard cotton lab

coats will absorb the liquid and hold it against the skin, exacerbating burns.

Operational Workflow & Emergency Logic
The following diagram illustrates the logical progression of handling

Dichloromethyl(phenyl)silane, emphasizing the critical transition from standard operations to

emergency spill containment.
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Phase 1: Preparation
Verify Fume Hood & Don PPE

Phase 2: System Purge
Establish Inert Atmosphere (Ar/N2)

Phase 3: Reagent Transfer
Use Air-Tight Syringe/Cannula

Phase 4: Reaction Execution
Monitor Temperature (<67°C)

CRITICAL EVENT:
Spill or Leak Detected

 Seal Failure

 Vessel Breach

Evacuate & Isolate
Remove Ignition Sources

Containment
Absorb with Dry Sand (NO WATER)

Disposal
Transfer to Corrosive-Resistant Bin

Click to download full resolution via product page

Operational workflow and emergency spill response for Dichloromethyl(phenyl)silane.

Standard Operating Procedure (SOP): Safe Handling
To ensure self-validating safety, researchers must adhere to the following step-by-step

methodology when actively handling the chemical:
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Environmental Preparation: Ensure the workspace is completely free of moisture. All

operations must be conducted inside a certified, continuously running fume hood or a

specialized glove box[3].

Ignition Control: Because the flash point is 67 °C, remove all open flames, hot surfaces, and

potential sources of static discharge. Use spark-proof tools and explosion-proof

equipment[2].

Apparatus Purging: Prior to opening the reagent bottle, purge all reaction vessels, syringes,

and cannulas with an inert gas (Nitrogen or Argon). Causality: This displaces ambient

oxygen and humidity, preventing the premature generation of HCl gas and pressure

buildup[3].

Transfer Protocol: Open the container carefully, as internal pressure may have developed

during storage. Use a closed-system transfer method (e.g., a flushed cannula) rather than

pouring, to minimize vapor generation and exposure risk.

Post-Transfer Sealing: Immediately reseal the container tightly and store it upright in a dry,

cool, well-ventilated corrosives cabinet, strictly segregated from water, alcohols, strong

acids, and bases[1][4].

Spill Response and Disposal Plan
In the event of a spill, standard aqueous cleanup protocols are highly dangerous. Follow this

specific methodology:

Immediate Isolation: Evacuate non-essential personnel to safe areas upwind of the spill.

Ensure adequate ventilation to disperse combustible and corrosive vapors[1][4].

Source Control: Eliminate all sources of ignition immediately[4]. Do not attempt to stop the

leak unless it can be done without personal risk.

Containment (Strictly Anhydrous):Under no circumstances should water be used to flush the

spill[1][3]. Water contact will cause a violent exothermic reaction, rapidly expanding the toxic

gas cloud.
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Absorption: Cover the spilled liquid entirely with dry sand, earth, or a specialized inert

chemical absorbent.

Recovery: Using spark-proof tools, sweep the absorbed mixture into a dry, covered,

corrosive-resistant waste container (preferably with a resistant inner liner).

Disposal: Label the container clearly as "Water-Reactive Corrosive Waste" and transfer it to

your institution's hazardous waste management team in accordance with local environmental

regulations[1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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